Cas no 1172252-42-4 (1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1172252-42-4
• MF: C₁₃H₁₃N₅O₃
• MW: 287.274021863937
• CID: 6195372
• PubChem ID: 25855631
• Update Time: 2025-10-31

1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide
• F5128-0303
• AKOS024499820
• 1-ethyl-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-5-methyl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methylpyrazole-3-carboxamide
• 1172252-42-4

• Inchi： 1S/C13H13N5O3/c1-3-18-8(2)7-9(17-18)11(19)14-13-16-15-12(21-13)10-5-4-6-20-10/h4-7H,3H2,1-2H3,(H,14,16,19)
• InChI Key： XBLXCRWRXFPABL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1NC(C1C=C(C)N(CC)N=1)=O

Computed Properties

• Exact Mass: 287.10183929g/mol
• Monoisotopic Mass: 287.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99Ų

Additional information on 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide

Introduction to 1-Ethyl-N-5-(Furan-2-yl)-1,3,4-Oxadiazol-2-yl-5-Methyl-1H-Pyrazole-3-Carboxamide (CAS No. 1172252-42-4)

1-Ethyl-N-5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide, also known by its CAS number 1172252-42-4, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an oxadiazole moiety, and a pyrazole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-Ethyl-N-5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide is particularly intriguing due to the presence of these heterocyclic rings. The furan ring is known for its aromatic properties and its ability to form stable complexes with various metal ions. The oxadiazole moiety is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, which imparts significant stability and reactivity to the molecule. The pyrazole core, a five-membered heterocyclic ring with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its diverse biological activities.

Recent studies have explored the potential of 1-Ethyl-N-5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Research has demonstrated that 1-Ethyl-N-5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methyl-1H-pyrazole-3-carboxamide exhibits potent antiviral effects against several RNA viruses, including influenza A virus and hepatitis C virus. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways. This makes it a promising candidate for further development as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, 1-Ethyl-N-5-(Furan-2-y)-1,3,4-Oxadiazol--yl--Methyl-H-Pyrazole-Carboxamide has also been investigated for its potential anticancer activities. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic properties of 1-Ethyl-N--(Furan--)-,-Oxadiazol--,-Methyl-H-Pyrazole-Carboxamide have also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

To further validate the therapeutic potential of 1-Ethyl-N--(Furan--)-,-Oxadiazol--,-Methyl-H-Pyrazole-Carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as chronic inflammatory diseases and viral infections. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-Ethyl-N--(Furan--)-,-Oxadiazol--,-Methyl-H-Pyrazole-Carboxamide (CAS No. 1172252--) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.